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Compound of Interest

6-Nitro-2-
Compound Name:
benzothiazolesulfonamide

Cat. No.: B10845383

Disclaimer: Information regarding the specific compound "6-Nitro-2-
benzothiazolesulfonamide" is not readily available in public safety literature. This guide
provides a detailed overview of the safety and handling protocols for the closely related and
more extensively documented compounds, 6-Nitrobenzothiazole and 2-Amino-6-
nitrobenzothiazole. Researchers and professionals in drug development should use this
information as a foundational reference, applying prudent laboratory practices and conducting
a thorough risk assessment before use.

This technical whitepaper serves as an in-depth resource for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 6-nitrobenzothiazole
derivatives. Due to the limited availability of specific data for 6-Nitro-2-
benzothiazolesulfonamide, this guide focuses on the well-characterized analogs, 6-
Nitrobenzothiazole and 2-Amino-6-nitrobenzothiazole, to provide a robust safety framework.

Hazard Identification and Classification

These compounds are classified as hazardous substances. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. Both 6-Nitrobenzothiazole and 2-Amino-6-
nitrobenzothiazole are known to cause irritation to the skin, eyes, and respiratory system.[1][2]

Table 1: GHS Hazard Statements for 6-Nitrobenzothiazole Derivatives
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Hazard Statement

6-Nitrobenzothiazole[1]

2-Amino-6-

nitrobenzothiazole[2]

H315 Causes skin irritation Causes skin irritation

H319 Causes serious eye irritation Causes serious eye irritation
H335 May cause respiratory irritation ~ May cause respiratory irritation
H302 - Harmful if swallowed

H312 - Harmful in contact with skin
H332 - Harmful if inhaled

Physical and Chemical Properties

Understanding the physical and chemical properties of these compounds is crucial for safe

handling and storage.

Table 2: Physicochemical Data of 6-Nitrobenzothiazole and 2-Amino-6-nitrobenzothiazole

] . 2-Amino-6-
Property 6-Nitrobenzothiazole . .
nitrobenzothiazole
CAS Number 2942-06-5[2][3] 6285-57-0[1][4]

Molecular Formula

C7HaN202S[2][3]

C7HsN302S[4]

Molecular Weight 180.18 g/mol [2] 195.20 g/mol [4]
- ] ] Yellow powder or orange
Appearance Not specified (likely solid)
crystals[4]
Melting Point Not specified 247 - 252 °C (477 - 480 °F)[4]
- - Less than 1 mg/mL at 20°C
Solubility Not specified

(66°F)[4]

Experimental Protocols and Handling Procedures

Strict adherence to safety protocols is mandatory when working with these compounds.
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Personal Protective Equipment (PPE)

A comprehensive selection of PPE is required to minimize exposure.

Personal Protective Equipment (PPE) Protocol

Entry into
Laboratory

Is appropriate PPE available?

Don all required PPE:
- Safety glasses with side-shields (EN166) STOP
- Chemical-resistant gloves (inspect before use) Do not proceed without
- Lab coat/Impervious clothing adequate PPE

- Respirator (if dust is generated)

Proceed with
Experimental Work

Click to download full resolution via product page

Caption: PPE selection workflow for handling 6-nitrobenzothiazole derivatives.
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Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid the formation and inhalation of dust and aerosols.[1][2]

General Handling and Hygiene

e Avoid contact with skin and eyes.[1][2]

e Avoid the formation of dust.[1][2]

» Do not eat, drink, or smoke in the laboratory.
e Wash hands thoroughly after handling.[1]

Storage and Incompatibility

Proper storage is essential to maintain the stability of the compounds and prevent hazardous
reactions.

» Storage Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly
closed.

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1]
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Procedures for Exposure to 6-Nitrobenzothiazole Derivatives
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical
attention.[1][4]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation
persists.[1][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[1][2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Accidental Release and Disposal

A clear and practiced spill response plan is necessary.
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Accidental Spill Response Protocol

Spill Detected

Evacuate immediate area
and ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, protective clothing)

Contain the spill without
creating dust (use absorbent material)

Sweep or shovel spilled material
into a suitable, closed container for disposal

Decontaminate the spill area

Dispose of waste in accordance
with local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitro-2-benzothiazolesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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